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Compound of Interest

Compound Name: Methyl (S)-(-)-lactate

Cat. No.: B143375

An In-depth Technical Guide to Methyl (S)-(-)-lactate: Structure, Stereochemistry, and
Applications

Introduction

Methyl (S)-(-)-lactate, also known as L-lactic acid methyl ester, is a chiral ester of significant
interest in the chemical and pharmaceutical industries.[1][2] Its biocompatibility,
biodegradability, and versatile chemical properties make it a valuable chiral building block in
asymmetric synthesis and a green solvent alternative.[3] This guide provides a comprehensive
overview of its structure, stereochemistry, physicochemical properties, and key experimental
methodologies for its synthesis and characterization, tailored for researchers and professionals
in drug development.

Molecular Structure and Stereochemistry

Methyl (S)-(-)-lactate is the methyl ester of (S)-lactic acid.[4] The central carbon atom (C2) is a
stereocenter, bonded to a hydroxyl group, a hydrogen atom, a methyl group, and a
methoxycarbonyl group. The "(S)" designation in its name refers to the specific spatial
arrangement of these groups around the chiral center, as defined by the Cahn-Ingold-Prelog
(CIP) priority rules. This specific enantiomer is levorotatory, meaning it rotates the plane of
polarized light to the left, which is denoted by the "(-)" sign.[1]

o |[UPAC Name: methyl (2S)-2-hydroxypropanoate[1]
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e Chemical Formula: CaHsO3[5]

e CAS Number: 27871-49-4[5]

e Molecular Weight: 104.105 g-mol~1[4]

The structural and stereochemical details are visualized in the diagram below.

Caption: 2D Structure of Methyl (S)-(-)-lactate with Stereocenter.

Physicochemical Properties

The quantitative properties of methyl (S)-(-)-lactate are summarized in the table below. These

properties are crucial for its application as a solvent and for designing reaction and purification

processes.
Property Value Reference(s)
Molecular Formula CaHsOs3 [41[5]

Molecular Weight 104.105 g-mol-1 [4]
Appearance Colorless clear liquid [4]
Density 1.09 g/mL at 25 °C [3]
Boiling Point 144-145 °C [4]
Melting Point -66 °C [4]
Flash Point 49 °C (closed cup) [3]

Refractive Index (n20/D)

1.413

[3]

Specific Optical Activity
([a]18/D)

-8.1° (neat)

[3]

Solubility

Miscible in water, ethanol, and

most alcohols

[4]

Experimental Protocols

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C4H8O3/c1-3(5)4(6)7-2/h3,5H,1-2H3/t3-/m0/s1
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C4H8O3/c1-3(5)4(6)7-2/h3,5H,1-2H3/t3-/m0/s1
https://en.wikipedia.org/wiki/Methyl_lactate
https://www.benchchem.com/product/b143375?utm_src=pdf-body
https://www.benchchem.com/product/b143375?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methyl_lactate
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C4H8O3/c1-3(5)4(6)7-2/h3,5H,1-2H3/t3-/m0/s1
https://en.wikipedia.org/wiki/Methyl_lactate
https://en.wikipedia.org/wiki/Methyl_lactate
https://www.sigmaaldrich.com/US/en/product/aldrich/230340
https://en.wikipedia.org/wiki/Methyl_lactate
https://en.wikipedia.org/wiki/Methyl_lactate
https://www.sigmaaldrich.com/US/en/product/aldrich/230340
https://www.sigmaaldrich.com/US/en/product/aldrich/230340
https://www.sigmaaldrich.com/US/en/product/aldrich/230340
https://en.wikipedia.org/wiki/Methyl_lactate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis: Fischer Esterification of (S)-Lactic Acid

A common and straightforward method for preparing methyl (S)-(-)-lactate is the Fischer
esterification of (S)-lactic acid with methanol, using an acid catalyst.

Materials:

e (S)-Lactic acid

¢ Methanol (anhydrous)

 Sulfuric acid (concentrated) or other acid catalyst

o Saturated sodium bicarbonate solution

 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Reaction flask, reflux condenser, separatory funnel, distillation apparatus
Procedure:

e Reaction Setup: A mixture of (S)-lactic acid and an excess of methanol (e.g., 3-5 molar
equivalents) is placed in a round-bottom flask equipped with a reflux condenser.

o Catalysis: A catalytic amount of concentrated sulfuric acid is carefully added to the mixture.

o Reflux: The reaction mixture is heated to reflux (approximately 65-70 °C) and maintained for
several hours (e.g., 4-24 hours) to reach equilibrium.[6] The reaction progress can be
monitored by techniques like TLC or GC.

o Workup: After cooling to room temperature, the excess methanol is removed under reduced
pressure. The residue is diluted with an appropriate organic solvent (e.g., diethyl ether or
ethyl acetate) and transferred to a separatory funnel.

o Neutralization & Washing: The organic layer is washed sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.
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» Drying & Filtration: The separated organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is evaporated.

 Purification: The crude methyl (S)-(-)-lactate is purified by fractional distillation under
reduced pressure to yield the pure product.

The general workflow for this synthesis and purification is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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